![molecular formula C21H20Cl2O2 B3131143 4-Chloro-1-[7-(4-chloro-butyryl)-9H-fluoren-2-YL]-butan-1-one CAS No. 34927-52-1](/img/structure/B3131143.png)
4-Chloro-1-[7-(4-chloro-butyryl)-9H-fluoren-2-YL]-butan-1-one
Cat. No. B3131143
M. Wt: 375.3 g/mol
InChI Key: VDULZBPMPRKRHA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04064347
Procedure details
To a solution of 23.6g (0.142 mole) of fluorene and 50.0g (0.35 mole) of 4-chlorobutyryl chloride in 1500 ml of methylene chloride chilled to -20° C was added 39.8g (0.298 mole) of aluminum chloride with rapid stirring. The reaction mixture was refluxed four hours, stirred at room temperature for 16 hours, then poured onto ice/conc. Hcl. The organic layer was separated, washed with saturated sodium bicarbonate solution and dried over magnesium sulfate. After filtration, the methylene chloride solution was evaporated to dryness and the solid residue recrystallized from acetone to yield the desired product. M.P. 172°-175° C. λmaxCHCl3 329, Elcm1% 971.
Identifiers
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REACTION_CXSMILES
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[CH:1]1[C:13]2[CH2:12][C:11]3[C:6](=[CH:7][CH:8]=[CH:9][CH:10]=3)[C:5]=2[CH:4]=[CH:3][CH:2]=1.[Cl:14][CH2:15][CH2:16][CH2:17][C:18](Cl)=[O:19].[Cl-:21].[Al+3].[Cl-].[Cl-]>C(Cl)Cl>[Cl:14][CH2:15][CH2:16][CH2:17][C:18]([C:9]1[CH:8]=[CH:7][C:6]2[C:5]3[C:13](=[CH:1][C:2]([C:18](=[O:19])[CH2:17][CH2:16][CH2:15][Cl:21])=[CH:3][CH:4]=3)[CH2:12][C:11]=2[CH:10]=1)=[O:19] |f:2.3.4.5|
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Inputs
Step One
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Name
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|
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Quantity
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23.6 g
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Type
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reactant
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Smiles
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C1=CC=CC=2C3=CC=CC=C3CC12
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Name
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|
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Quantity
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50 g
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Type
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reactant
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Smiles
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ClCCCC(=O)Cl
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Name
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Quantity
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1500 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Step Two
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Name
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Quantity
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39.8 g
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Type
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reactant
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Smiles
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[Cl-].[Al+3].[Cl-].[Cl-]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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stirred at room temperature for 16 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture was refluxed four hours
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Duration
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4 h
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ADDITION
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Type
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ADDITION
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Details
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poured onto ice/conc
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CUSTOM
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Type
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CUSTOM
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Details
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The organic layer was separated
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WASH
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Type
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WASH
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Details
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washed with saturated sodium bicarbonate solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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After filtration
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CUSTOM
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Type
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CUSTOM
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Details
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the methylene chloride solution was evaporated to dryness
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CUSTOM
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Type
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CUSTOM
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Details
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the solid residue recrystallized from acetone
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Outcomes
Product
Details
Reaction Time |
16 h |
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Name
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Type
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product
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Smiles
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ClCCCC(=O)C1=CC=2CC3=CC(=CC=C3C2C=C1)C(CCCCl)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
